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Compound of Interest

Compound Name: 3-Bromo-2-methylbut-1-ene

Cat. No.: B3053196

An In-depth Technical Guide to the Chemical Properties and Structure of 3-Bromo-2-
methylbut-1-ene

Introduction

3-Bromo-2-methylbut-1-ene is an organobromine compound with the chemical formula
C5H9Br.[1] It is classified as a vinylic halide, where the bromine atom is attached to a carbon
that is part of a carbon-carbon double bond.[2] This structural feature makes it a valuable
intermediate in a variety of organic synthesis applications.[2] Notably, it serves as a key
building block in the pharmaceutical and agrochemical industries for the creation of more
complex molecules.[1] Its reactivity, particularly in cross-coupling reactions and the formation of
Grignard reagents, makes it a versatile tool for constructing new carbon-carbon bonds.[1][2]
This guide provides a comprehensive overview of its chemical properties, structure, and
common experimental protocols relevant to researchers and professionals in drug
development.

Chemical and Physical Properties

The key chemical and physical properties of 3-Bromo-2-methylbut-1-ene are summarized in
the table below.
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Property Value Source(s)
Molecular Formula C5H9Br [1112][3][4]
Molecular Weight 149.03 g/mol [2][3]

CAS Number 51872-48-1 [11[2]1[3]
Appearance Colorless liquid [1]

~40 °C at 75 mmHg (for the
Boiling Point isomer 2-Bromo-3-methyl-2- [5]

butene)

~1.284 g/mL at 25 °C (for the
Density isomer 2-Bromo-3-methyl-2- [5]

butene)

Solubilit Low solubility in water, soluble
olubili
Y in organic solvents.[6]

) ~1.474 at 20 °C (for the isomer
Refractive Index [5]
2-Bromo-3-methyl-2-butene)

Chemical Structure

3-Bromo-2-methylbut-1-ene features a four-carbon butene backbone with a double bond
between the first and second carbons.[6] A methyl group is substituted at the second carbon,
and a bromine atom is attached to the third carbon.[6] The carbon atom bonded to the bromine
is a chiral center, meaning this compound can exist as two enantiomers, (R)-3-bromo-2-
methylbut-1-ene and (S)-3-bromo-2-methylbut-1-ene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Bromo-2-methylbut-1-ene chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3053196#3-bromo-2-methylbut-1-ene-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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